Cas no 866132-34-5 (5-(METHOXYMETHYL)-3-(3-THIENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-OL)

• Product Name: 5-(METHOXYMETHYL)-3-(3-THIENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-OL
• CAS No: 866132-34-5
• MF: C₁₂H₁₁N₃O₂S
• MW: 261.299640893936
• MDL: MFCD03617753
• CID: 5225137
• Update Time: 2026-03-07

5-(METHOXYMETHYL)-3-(3-THIENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-OL Chemical and Physical Properties

Names and Identifiers

• 5-(METHOXYMETHYL)-3-(3-THIENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-OL
• 5-(methoxymethyl)-3-(thiophen-3-yl)pyrazolo[1,5-a]pyrimidin-7-ol
• Pyrazolo[1,5-a]pyrimidin-7-ol, 5-(methoxymethyl)-3-(3-thienyl)-

• MDL： MFCD03617753
• Inchi： 1S/C12H11N3O2S/c1-17-6-9-4-11(16)15-12(14-9)10(5-13-15)8-2-3-18-7-8/h2-5,7,13H,6H2,1H3
• InChI Key： NTIYPZWWOHTMID-UHFFFAOYSA-N
• SMILES： COCC1N=C2C(C3C=CSC=3)=CNN2C(=O)C=1

Additional information on 5-(METHOXYMETHYL)-3-(3-THIENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-OL

5-(METHOXYMETHYL)-3-(3-THIENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-OL: A Comprehensive Overview

The compound with CAS No 866132-34-5, known as 5-(METHOXYMETHYL)-3-(3-THIENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-OL, is a fascinating molecule that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are well-known for their diverse biological activities. The structure of this molecule incorporates a pyrazolo[1,5-a]pyrimidine core with a methoxymethyl group at position 5 and a thienyl group at position 3. These substituents play a crucial role in modulating the pharmacological properties of the compound.

Recent studies have highlighted the potential of pyrazolo[1,5-a]pyrimidines as scaffolds for drug discovery. The integration of a thienyl group, a heterocyclic aromatic system, introduces unique electronic and steric effects that can enhance the compound's binding affinity to target proteins. This makes 5-(METHOXYMETHYL)-3-(3-THIENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-OL a promising candidate for exploring its role in various therapeutic areas.

One of the most intriguing aspects of this compound is its potential anti-tumor activity. Researchers have reported that pyrazolo[1,5-a]pyrimidines can inhibit key enzymes involved in cell proliferation and apoptosis. The methoxymethyl group at position 5 may act as a bioisostere, enhancing the compound's stability and bioavailability. Furthermore, the thienyl group at position 3 could serve as a site for further functionalization to optimize its pharmacokinetic properties.

In addition to its anti-tumor potential, 5-(METHOXYMETHYL)-3-(3-THIENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-OL has shown promise in other therapeutic areas such as anti-inflammatory and anti-viral activities. The compound's ability to modulate multiple signaling pathways makes it a versatile tool for drug development. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy, facilitating its optimization for specific targets.

The synthesis of 5-(METHOXYMETHYL)-3-(3-THIENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-OL involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the thienyl group requires careful control over reaction conditions to ensure high yields and purity. Researchers have also explored alternative synthetic routes to streamline the production process and reduce costs.

From an analytical standpoint, the characterization of this compound has been carried out using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed the compound's structure and provided insights into its conformational flexibility. Such information is invaluable for understanding its interactions with biological systems.

Looking ahead, 5-(METHOXYMETHYL)-3-(3-THIENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-OL holds great potential for further exploration in preclinical studies. Its unique combination of structural features and biological activities positions it as a lead compound for developing novel therapeutics. As research continues to uncover new applications for pyrazolo[1,5-a]pyrimidines, this compound is likely to play a pivotal role in advancing medicinal chemistry.